Cas no 100727-36-4 (1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene)

1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene is a sulfur-containing aromatic compound featuring a methylsulfanyl group and a nitrophenyl substituent on a benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the nitro group enhances reactivity in electrophilic substitution and reduction reactions, while the methylsulfanyl moiety contributes to its utility in cross-coupling and functionalization processes. Its well-defined molecular architecture allows for precise modifications, facilitating applications in the development of agrochemicals, dyes, and bioactive molecules. The compound's stability under standard conditions ensures reliable handling and storage in laboratory settings.

1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene structure

100727-36-4 structure

Product Name:1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene

CAS No:100727-36-4

MF:C₁₃H₁₁NO₂S

MW:245.296941995621

MDL:MFCD21332978

CID:1127114

PubChem ID:15551921

Update Time:2025-05-28

1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-methylsulfanyl-2-(4-nitrophenyl)benzene
- ACMC-2097s8
- methyl (4'-nitro-[1,1'-biphenyl]-2-yl)sulfane
- methyl-(4'-nitro-biphenyl-2-yl)-sulfide
- Methyl-(4'-nitro-biphenyl-2-yl)-sulfid
- 2-methylsulfanyl-4'-nitrobiphenyl
- AGN-PC-00PNDT
- SureCN6298718
- 1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene
- ANW-14358
- CTK8A8985
- MFCD21332978
- DTXSID90574008
- 1,1'-Biphenyl, 2-(methylthio)-4'-nitro-
- 100727-36-4
- BS-19059
- SCHEMBL6298718
- CS-0212290
- CWBSWRVIZRRKMX-UHFFFAOYSA-N
- 2-(Methylsulfanyl)-4'-nitro-1,1'-biphenyl
- MDL： MFCD21332978
- Inchi： 1S/C13H11NO2S/c1-17-13-5-3-2-4-12(13)10-6-8-11(9-7-10)14(15)16/h2-9H,1H3
- InChI Key： CWBSWRVIZRRKMX-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 245.05105g/mol
Monoisotopic Mass: 245.05105g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 245.3g/mol
XLogP3: 4.2
Topological Polar Surface Area: 71.1Å²

1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M339745-50mg	1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene	100727-36-4		50mg	$ 50.00	2022-06-03
TRC	M339745-100mg	1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene	100727-36-4		100mg	$ 65.00	2022-06-03
TRC	M339745-500mg	1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene	100727-36-4		500mg	$ 185.00	2022-06-03
abcr	AB310567-1 g	1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene; 95%	100727-36-4		1g	€246.00	2023-04-26
abcr	AB310567-5 g	1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene; 95%	100727-36-4		5g	€654.00	2023-04-26
1PlusChem	1P00036X-10g	1,1'-Biphenyl, 2-(methylthio)-4'-nitro-	100727-36-4	95%	10g	$870.00	2025-02-18
1PlusChem	1P00036X-5g	1,1'-Biphenyl, 2-(methylthio)-4'-nitro-	100727-36-4	95%	5g	$528.00	2025-02-18
1PlusChem	1P00036X-1g	1,1'-Biphenyl, 2-(methylthio)-4'-nitro-	100727-36-4	95%	1g	$185.00	2025-02-18
abcr	AB310567-1g	1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene, 95%; .	100727-36-4	95%	1g	€246.00	2025-04-22
abcr	AB310567-5g	1-(Methylsulfanyl)-2-(4-nitrophenyl)benzene, 95%; .	100727-36-4	95%	5g	€654.00	2025-04-22